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Sniper(abl)-033 experimental protocol
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Compound Focus: Sniper(abl)-033
Cat. No.: S12904727

SNIPER(ABL)-033 Profile

Table 1: Chemical and Biological Profile of SNIPER(ABL)-033

Attribute Details

CAS Number 2222354-18-7 [1] [2]

Molecular Ce1H73F3N1000S2 [1] [2]

Formula

Molecular 1211.42 g/mol [1] [2]

Weight

Biological Induces reduction of BCR-ABL protein [1] [2]

Activity

DCso 0.3 uM [1] [2]

Mechanism PROTAC molecule; conjugates HG-7-85-01 (ABL inhibitor) to an LCL161 derivative

(IAP ligand) via a linker [1] [2]

Table 2: Components of SNIPER(ABL)-033
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Component Role Key Identifiers

HG-7-85-01 (ABL Warhead, targets BCR-ABL -

inhibitor) protein

LCL161 derivative E3 Ubiquitin Ligase Ligand (IAP Recruits cellular degradation
ligand) machinery [1]

Linker Connects warhead and ligand -

Application Notes for Researchers

SNIPER(ABL)-033 is a proteolysis-targeting chimera (PROTAC) designed to degrade the oncogenic BCR-
ABL protein. Its mechanism relies on simultaneous binding to the target protein and E3 ubiquitin ligase,
triggering ubiquitination and subsequent proteasomal degradation of the target [1] [2]. This mechanism is

particularly relevant for investigating resistance to conventional kinase inhibitors in cancers like chronic
myeloid leukemia (CML).

One of the key ligands used in SNIPER(ABL)-033, HG-7-85-01-NH2 (CAS: 1258391-29-5), has a
molecular formula of C27H27F3NeOS and a molecular weight of 540.60 g/mol [3] [4].

Guide to Accessing Full Protocols

The search results do not contain the detailed, step-by-step experimental methodologies you require. Here is

a guide on how to locate them:

e Consult the Primary Literature: The key source cited for SNIPER(ABL)-033 is the paper by Shibata
et al. titled "Development of protein degradation inducers of oncogenic BCR-ABL protein by
conjugation of ABL kinase inhibitors and IAP ligands" published in Cancer Science (2017
Aug;108(8):1657-1666) [4]. This paper will contain the detailed experimental protocols.

e Contact Suppliers: Companies that sell the compound, such as MedChemExpress (catalog #HY-
111871) and TargetMol (catalog #T18689), may provide additional supporting documentation or
technical support upon inquiry [1] [2].

e Standard Experiment Types: When you access the primary literature, look for specific protocols on:
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o Cellular Degradation Assays: Treating BCR-ABL positive cell lines with SNIPER(ABL)-033
and measuring protein levels via Western Blotting to determine DCso values.

o Cell Viability/Proliferation Assays: Using assays like MTT or CellTiter-Glo to measure the
compound's effect on cell growth.

o Ubiquitination Assays: Confirming the mechanism by detecting increased ubiquitination of
BCR-ABL after compound treatment.

o In-vivo Formulation & Dosing: The product notes include potential formulations for animal
studies, such as solutions in DMSO, suspensions in carboxyl methyl cellulose sodium, or
mixtures with PEG300 and Tween 80 [3].

Mechanism of Action Workflow

The following diagram illustrates the theoretical mechanism of action for SNIPER(ABL)-033, based on the
described PROteolysis-Targeting Chimeras (PROTAC) concept.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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